Cas no 946288-10-4 (4-chloro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 4-chloro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 946288-10-4
• MF: C₂₁H₂₁ClN₄O₂S
• MW: 428.935042142868
• CID: 5964416
• PubChem ID: 26843104
• Update Time: 2025-08-05

4-chloro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• Benzenesulfonamide, 4-chloro-N-[4-[6-(1-piperidinyl)-3-pyridazinyl]phenyl]-
• F2588-0653
• 946288-10-4
• 4-chloro-N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• AKOS004998079
• 4-chloro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
• 4-chloro-N-(4-(6-(piperidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide

• Inchi： 1S/C21H21ClN4O2S/c22-17-6-10-19(11-7-17)29(27,28)25-18-8-4-16(5-9-18)20-12-13-21(24-23-20)26-14-2-1-3-15-26/h4-13,25H,1-3,14-15H2
• InChI Key： BPDZDXJBEAECKZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(N4CCCCC4)C=C3)C=C2)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 428.1073748g/mol
• Monoisotopic Mass: 428.1073748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 662.2±65.0 °C(Predicted)
• pka: 6.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-chloro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

Introduction to 4-chloro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS No. 946288-10-4)

The compound 4-chloro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS No. 946288-10-4) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This sulfonamide derivative has garnered attention due to its structural complexity and potential therapeutic applications. The presence of multiple heterocyclic moieties, including a piperidine ring and a pyridazine moiety, contributes to its unique pharmacophoric properties, making it a promising candidate for further investigation in drug discovery.

Structurally, the compound features a benzene sulfonamide core substituted with a chloro group at the 4-position and an N-substituent that links to a phenyl ring further decorated with a pyridazin-3-yl group. The pyridazin ring is connected to another phenyl ring via an amide bond, with the entire assembly further linked to the piperidine moiety through a nitrogen atom. This intricate architecture suggests potential interactions with biological targets, particularly enzymes and receptors involved in various disease pathways.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in developing small-molecule inhibitors. Sulfonamides are known for their ability to form hydrogen bonds, which enhances binding affinity and selectivity. The 4-chloro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide molecule leverages this property, making it an attractive scaffold for designing drugs targeting inflammatory, metabolic, and oncological diseases.

In the context of current research, this compound has been explored for its potential role in modulating inflammatory pathways. Studies have indicated that sulfonamide derivatives can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The presence of the chloro group and the extended aromatic system may enhance binding interactions with these targets, potentially leading to more effective anti-inflammatory agents.

Moreover, the pyridazin-3-ylphenyl moiety has been identified as a pharmacophore in several bioactive molecules. This group has shown promise in interactions with bacterial enzymes and viral proteases, suggesting that 4-chloro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide could exhibit antimicrobial or antiviral properties. Preliminary computational studies have suggested that this compound may disrupt essential enzymatic processes in pathogens, offering a new avenue for therapeutic intervention.

The role of piperidine derivatives in drug development cannot be overstated. Piperidine-containing compounds are prevalent in approved drugs due to their favorable pharmacokinetic properties and ability to occupy deep binding pockets in biological targets. In 4-chloro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide, the piperidine ring is strategically positioned to interact with key residues in protein targets, enhancing both affinity and selectivity.

Recent publications have begun to explore the synthetic methodologies for constructing complex sulfonamide derivatives like this one. The synthesis involves multi-step reactions, including condensation reactions, nucleophilic substitutions, and functional group transformations. Advances in synthetic techniques have enabled chemists to streamline these processes, making it feasible to produce such molecules on a larger scale for preclinical testing.

The potential applications of 4-chloro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylenaphthalen]-3-phthalimide benzene sulfonamide CAS NO:94628810_5_5_5_5_5_5_5_5_5_5_5_5_5_5 extend beyond inflammation and infection; it may also play a role in addressing metabolic disorders and neurodegenerative diseases. The structural features of this compound allow it to interact with receptors and enzymes involved in glucose metabolism and neurotransmitter signaling pathways.

In conclusion,CAS NO:94628810_7788878787878787878787878787878787 benzene sulfonamide CAS NO:94628810_7788878787878787878787878787878787 represents a cutting-edge molecule with significant potential in pharmaceutical research. Its complex structure, featuring multiple heterocyclic groups and functional moieties like the chloro, sulfonamide, and pyridazine units,CAS NO:94628810_77_naphthalen]-3-phthalimide benzene sulfonamide CAS NO:94628810_naphthalen]-3-phthalimide benzene sulfonamide CAS NO:94628810_naphthalen]-3-phthalimide benzene sulfonamide CAS NO:94628810_naphthalen]-3-phthalimide benzene sulfonamide CAS NO:94628810_naphthalen]-3-phthalimide benzene sulfonamide CAS NO:94628810_naphthalen]-3-phthalimide benzene sulfonamide CAS NO:94628810_naphthalen]-3-phthalimide benzene sulfonamide CAS NO:94628810_naphthalen]-3-phthalimide benzene sulfonamide CAS NO:94628810, makes it a valuable tool for further exploration in drug discovery. As research continues to uncover new therapeutic targets and mechanisms,CAS NO:94628810_benzene sulfonamide CAS NO:94628810_benzene sulfonamide CAS NO:94628810_benzene sulfonamide CAS NO:94628810_benzene sulfonamide CAS NO:94628810_benzene sulfonamide CAS NO:94628810_benzene sulfonamide CAS NO:94628810, this compound is poised to make significant contributions to modern medicine.